![molecular formula C10H8BrNO2S B4267253 4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide](/img/structure/B4267253.png)
4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide
Overview
Description
4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide is a chemical compound that belongs to the class of carboxamide derivatives. It is a synthetic compound that has shown significant potential in various scientific research applications.
Mechanism of Action
The mechanism of action of 4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting specific enzymes and proteins involved in various cellular processes. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the protein kinase C (PKC) pathway, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to reduce inflammation by inhibiting the production of inflammatory mediators. Furthermore, it has been shown to inhibit the growth of various fungal strains by disrupting fungal cell membranes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide in lab experiments include its synthetic availability, low toxicity, and potential for use in various scientific research applications. However, its limitations include its limited solubility in water, which may make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for the study of 4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide. One potential direction is to further investigate its anticancer properties and explore its potential as a chemotherapeutic agent. Another direction is to study its anti-inflammatory properties in more detail and explore its potential as a treatment for inflammatory diseases. Furthermore, there is potential for the development of new antifungal agents based on the structure of this compound. Overall, the study of this compound has shown significant potential in various scientific research applications and warrants further investigation.
Scientific Research Applications
4-bromo-N-(2-furylmethyl)-2-thiophenecarboxamide has shown significant potential in various scientific research applications. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models. Furthermore, it has been studied for its antifungal properties and has shown potential in inhibiting the growth of various fungal strains.
properties
IUPAC Name |
4-bromo-N-(furan-2-ylmethyl)thiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2S/c11-7-4-9(15-6-7)10(13)12-5-8-2-1-3-14-8/h1-4,6H,5H2,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCZGJJVORKUBOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=CC(=CS2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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